![molecular formula C9H11NO4S B1309641 3-(dimethylsulfamoyl)benzoic Acid CAS No. 7326-73-0](/img/structure/B1309641.png)
3-(dimethylsulfamoyl)benzoic Acid
Overview
Description
3-(dimethylsulfamoyl)benzoic Acid, also known as 3-{[(dimethylsulfamoyl)amino]methyl}benzoic acid, is an organic compound with the molecular formula C9H11NO4S . It has a molecular weight of 229.26 g/mol . This compound is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound involves a reaction of 3-(chlorosulfonyl)benzoic acid with dimethylamine . The synthesis process is typically carried out in a suitable solvent such as dichloromethane (DCM) .Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with a dimethylsulfamoyl group attached . The presence of the sulfamoyl group imparts unique properties to the molecule, making it of interest in various fields.Scientific Research Applications
Quantum Chemical Studies on Carboxylic Acid Dimerization Research conducted by Pham, Taylor, and Henson (2013) employed quantum chemical calculations to examine the dimerization of benzoic acid, serving as a model system for understanding the effects of temperature and solvent properties on this process. This study, using the B3P86/6-31G** level of theory, highlighted the stability of the cyclic dimer structure of benzoic acid in both gas phase and solution, emphasizing the significant role of hydrogen bonding in the dimerization process. The findings revealed that the solvent's dielectric constant profoundly influences dimer dissociation, with a pronounced effect observed in solvents with low dielectric constants. The study effectively demonstrates the application of 3-(dimethylsulfamoyl)benzoic acid analogs in understanding complex chemical processes like dimerization, providing insights into the molecular interactions and stability under various conditions (Pham, Taylor, & Henson, 2013).
Antibacterial and Antifungal Preservatives Del Olmo, Calzada, and Nuñez (2017) explored the use of benzoic acid and its derivatives, including this compound, in food, cosmetics, and pharmaceuticals as antibacterial and antifungal preservatives. Their comprehensive review highlights the widespread occurrence, production, and application of these compounds, underlining their critical role in ensuring the safety and longevity of consumer products. By examining the toxicology, metabolism, and regulatory aspects of benzoic acid derivatives, this study provides a thorough understanding of their importance in various industries and their potential impact on public health (Del Olmo, Calzada, & Nuñez, 2017).
HIV-1 Maturation Inhibitors Swidorski et al. (2016) investigated the antiviral properties of C-3 benzoic acid-modified triterpenoids, specifically focusing on their role as HIV-1 maturation inhibitors. By modifying the C-28 position of the triterpenoid core, the study aimed to enhance the efficacy of these compounds against bevirimat-resistant HIV-1 strains. This research signifies the therapeutic potential of benzoic acid derivatives, including this compound, in the development of novel antiretroviral drugs with improved polymorphic coverage and pharmacokinetic profiles (Swidorski et al., 2016).
properties
IUPAC Name |
3-(dimethylsulfamoyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c1-10(2)15(13,14)8-5-3-4-7(6-8)9(11)12/h3-6H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYUAOEFMKIYOPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20407259 | |
Record name | 3-(Dimethylsulfamoyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20407259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7326-73-0 | |
Record name | 3-(Dimethylsulfamoyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20407259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(N,N-dimethylsulfamoyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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